Cas no 59646-37-6 (2,5-bis(3-methylphenyl)-1,3,4-oxadiazole)

2,5-bis(3-methylphenyl)-1,3,4-oxadiazole structure
59646-37-6 structure
Product Name:2,5-bis(3-methylphenyl)-1,3,4-oxadiazole
CAS No:59646-37-6
MF:C16H14N2O
MW:250.295163631439
CID:950428
PubChem ID:43052
Update Time:2025-04-19

2,5-bis(3-methylphenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2,5-bis(3-methylphenyl)-1,3,4-oxadiazole
    • 1,3,4-OXADIAZOLE, 2,5-BIS(3-METHYLPHENYL)-
    • 2,5-di-(m-tolyl)-1,3,4-oxadiazole
    • 2,5-Di-m-tolyl-< 1,3,4> oxadiazol
    • 2,5-di-m-tolyl-1,3,4-oxadiazole
    • 2b-Ppd
    • BRN 0019568
    • CTK6C1019
    • di-m-methylphenyl-1,3,4-oxadiazole
    • Di-m-tolyl-[1,3,4]oxadiazol
    • di-m-tolyl-[1,3,4]oxadiazole
    • NSC90471
    • STOCK4S-57933
    • NSC 90471
    • 1,3,4-Oxadiazole, 2,5-di-m-tolyl-
    • STK709008
    • BIS(3-METHYLPHENYL)-1,3,4-OXADIAZOLE
    • 2-27-00-00649 (Beilstein Handbook Reference)
    • SCHEMBL11674120
    • AKOS001586816
    • 5302-87-4
    • AA-504/33321058
    • NSC-90471
    • Cambridge id 5302874
    • 59646-37-6
    • AB00079476-01
    • DS-002764
    • DTXSID90208311
    • Inchi: 1S/C16H14N2O/c1-11-5-3-7-13(9-11)15-17-18-16(19-15)14-8-4-6-12(2)10-14/h3-10H,1-2H3
    • InChI Key: OHWQVYVPAAGBHW-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC(C)=C2)=NN=C1C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 250.11072
  • Monoisotopic Mass: 250.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
  • LogP: 4.02040
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